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For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like AFM24 are paramount to ensuring laboratory safety
and regulatory compliance. As AFM24 is a bispecific innate cell engager targeting EGFR-
positive tumors, all waste generated during its handling should be managed as cytotoxic and
biohazardous material. While a specific Safety Data Sheet (SDS) for AFM24 is not publicly
available, established best practices for the disposal of potent pharmaceuticals, including
antibody-drug conjugates, provide a clear framework for its safe management.[1][2][3]

At all stages of handling and disposal, personnel should adhere to strict safety protocols,
including the use of appropriate Personal Protective Equipment (PPE).[4] This includes, but is
not limited to, chemical-resistant gloves, safety glasses or goggles, and a laboratory coat.[4]
For procedures with a risk of aerosol generation, respiratory protection may also be necessary.

Waste Segregation and Container Specifications

Proper segregation of waste at the point of generation is a critical first step to prevent
hazardous reactions and ensure compliant disposal. All waste contaminated with AFM24 must
be collected separately from general laboratory waste. The following table outlines the
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appropriate containers for each type of AFM24-contaminated waste, based on general
guidelines for cytotoxic materials.

Container . Labeling
Waste Type o Color Coding .
Description Requirements

Leak-proof, rigid

) ] "Cytotoxic Waste,"
container with a ) ]
_ _ _ Yellow container, "Biohazard" symbol,
Solid Waste secure lid, often lined )
] ) Purple lid Waste generator
with a designated )
) details
plastic bag.
Shatter-resistant,
leak-proof bottle, "Cytotoxic Waste,"
o compatible with the Yellow container, "Biohazard" symbol,
Liquid Waste o - )
liquid's composition Purple lid Waste generator
(e.g., plastic-coated details
glass).
) "Cytotoxic Sharps,"
Puncture-resistant _ _
) N Red or Yellow with "Biohazard" symbol,
Sharps Waste container specifically .
] Purple Lid Waste generator
designed for sharps. )
details

Detailed Disposal Protocol

The following step-by-step protocol outlines the essential procedures for the safe disposal of
AFM24-contaminated materials. This protocol is based on best practices for handling cytotoxic
and hazardous pharmaceutical compounds.

Personnel must always consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure full compliance with local, state, and federal
regulations.

Step 1: Waste Segregation at the Source

o Immediately upon generation, segregate AFM24-contaminated waste into the appropriate
categories: solid, liquid, or sharps.
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e Solid Waste: Includes contaminated consumables such as gloves, weighing papers, pipette
tips, and paper towels. Place these items directly into the designated solid cytotoxic waste
container.

Liguid Waste: Encompasses unused solutions, cell culture media containing AFM24, and
rinsates. Collect this waste in a dedicated liquid cytotoxic waste container. Do not mix with
other solvent or aqueous waste streams.

Sharps Waste: All needles, syringes, contaminated glass vials, and other items that can
puncture the skin must be placed in a designated cytotoxic sharps container.

Step 2: Container Management and Labeling

Ensure all waste containers are clearly and accurately labeled with "Cytotoxic Waste" and
the universal biohazard symbol as soon as the first item of waste is added.

Keep containers securely closed when not in active use to prevent spills and minimize
exposure.

Do not overfill containers. Sharps containers should be considered full when they reach the
designated fill line, typically two-thirds to three-quarters of their capacity.

Step 3: Decontamination of Work Surfaces

After handling AFM24, thoroughly decontaminate all work surfaces.

Use an appropriate decontamination agent as recommended by your institution's EHS
department.

All materials used for decontamination, such as wipes and paper towels, must be disposed
of as solid cytotoxic waste.

Step 4: Final Disposal and Waste Pickup

o Store sealed waste containers in a secure, designated area with appropriate ventilation,
away from general laboratory traffic, pending pickup.
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» Arrange for the collection of the cytotoxic waste by a licensed professional waste disposal
service, as coordinated through your institution's EHS department.

e The ultimate disposal method for cytotoxic waste is typically high-temperature incineration to
ensure complete destruction of the hazardous components.

AFM24 Disposal Workflow

The following diagram illustrates the logical workflow for the proper segregation and disposal of
waste generated during the handling of AFM24.

Click to download full resolution via product page

Caption: Workflow for AFM24 Waste Segregation and Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of AFM24: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144922/docs#navigating-the-safe-disposal-of-
afm24-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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